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Introduction

Siglec-7 (Sialic acid-binding immunoglobulin-like lectin 7) is a transmembrane protein

predominantly expressed on natural killer (NK) cells, as well as on subsets of monocytes and T

cells. As an inhibitory receptor, Siglec-7 plays a crucial role in regulating immune responses by

recognizing sialic acid-containing ligands on target cells. Engagement of Siglec-7 can lead to

the inhibition of NK cell cytotoxicity and cytokine secretion.[1][2] This makes the study of

Siglec-7 and its signaling pathways of significant interest in immunology and oncology

research, particularly in the context of cancer immunotherapy. This document provides detailed

protocols for the use of anti-Siglec-7 antibodies in Western Blotting (WB) and

Immunohistochemistry (IHC) applications.
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Application
Recommended
Starting Dilution

Incubation Time
Incubation
Temperature

Western Blot (WB) 1:1000 2 hours or Overnight
Room Temperature or

4°C

Immunohistochemistry

(IHC-P)
1:100 1-2 hours or Overnight

Room Temperature or

4°C

Note: Optimal dilutions and conditions should be determined experimentally by the end-user.

Signaling Pathway
Siglec-7 functions as an inhibitory receptor on immune cells. Upon binding to its sialylated

ligands on target cells, the immunoreceptor tyrosine-based inhibition motifs (ITIMs) within the

cytoplasmic domain of Siglec-7 become phosphorylated by Src family kinases. This

phosphorylation creates docking sites for Src homology 2 (SH2) domain-containing

phosphatases, such as SHP-1 and SHP-2. These phosphatases then dephosphorylate

downstream signaling molecules involved in activating cellular responses, thereby suppressing

immune cell activation, such as NK cell-mediated cytotoxicity.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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